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Cat. No.: B1605190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl sulfoxide [(CH₃)₂CHCH₂]₂SO, a dialkyl sulfoxide, presents an intriguing alternative

to the commonly used dimethyl sulfoxide (DMSO) in organic synthesis. As a polar aprotic

solvent, it shares key characteristics with DMSO that are beneficial for a variety of chemical

transformations. The presence of bulky isobutyl groups in diisobutyl sulfoxide is anticipated

to influence its physical properties and reactivity, potentially offering advantages in specific

applications where factors like solubility, reaction temperature, and steric hindrance are critical.

Due to the limited availability of specific experimental data for diisobutyl sulfoxide, this

document provides a summary of the known properties of its isomer, di-n-butyl sulfoxide, and

extrapolates potential applications based on the well-established chemistry of dialkyl

sulfoxides, primarily referencing the extensive data available for dimethyl sulfoxide (DMSO).

Physicochemical Properties
Specific experimental data for diisobutyl sulfoxide is not widely available in the literature.

However, the properties of its structural isomer, di-n-butyl sulfoxide, can provide some useful

approximations. For comparison, the properties of dimethyl sulfoxide (DMSO) are also

included.

Table 1: Physicochemical Properties of Di-n-butyl Sulfoxide and Dimethyl Sulfoxide
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Property Di-n-butyl Sulfoxide
Dimethyl Sulfoxide
(DMSO)

Molecular Formula C₈H₁₈OS[1][2] C₂H₆OS[3]

Molecular Weight 162.30 g/mol [1] 78.13 g/mol [3]

Appearance
White to pale yellow

hygroscopic solid[1]
Colorless liquid[3]

Melting Point 31-34 °C[1][2] 19 °C[3]

Boiling Point 250 °C[2][4] 189 °C[3]

Density 0.832 g/mL at 25 °C[2] 1.1004 g/mL at 20 °C[5]

Refractive Index (n20/D) 1.467[2] 1.4793 (at 20 °C)[5]

Solubility in Water Slightly soluble[2][4] Miscible[3]

The larger alkyl groups in di-n-butyl sulfoxide result in a higher molecular weight, boiling point,

and melting point, as well as lower density and water solubility compared to DMSO. It is

expected that diisobutyl sulfoxide would exhibit similar trends. The solid state of di-n-butyl

sulfoxide at room temperature suggests that diisobutyl sulfoxide may also be a solid or a

high-boiling liquid, potentially requiring heating for use as a solvent.

Potential Applications in Organic Synthesis
Based on the known reactivity of sulfoxides, diisobutyl sulfoxide could potentially be

employed in several key areas of organic synthesis. The bulkier isobutyl groups may offer

different solubility profiles for nonpolar substrates and could influence reaction rates and

selectivities due to steric effects.

As a Solvent for Nucleophilic Substitution Reactions
Like DMSO, diisobutyl sulfoxide is a polar aprotic solvent capable of solvating cations while

leaving anions relatively unsolvated and therefore more nucleophilic. This property is

advantageous for Sₙ2 reactions. The higher boiling point of its isomer suggests that diisobutyl
sulfoxide could be beneficial for reactions requiring elevated temperatures.
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Palladium-Catalyzed Cross-Coupling Reactions
Polar aprotic solvents are often employed in palladium-catalyzed cross-coupling reactions such

as Suzuki, Heck, and Sonogashira couplings.[6][7] They aid in the dissolution of organometallic

reagents and salts and can influence the stability and reactivity of the catalytic species. The

use of a bulkier sulfoxide like diisobutyl sulfoxide might affect ligand exchange rates and the

overall efficiency of the catalytic cycle.

Below is a generalized workflow for a palladium-catalyzed cross-coupling reaction where a

solvent such as diisobutyl sulfoxide could be utilized.
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General Workflow for a Palladium-Catalyzed Cross-Coupling Reaction
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Caption: General workflow for a palladium-catalyzed cross-coupling reaction.
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Dialkyl sulfoxides can serve as mild and selective oxidizing agents for the conversion of

primary alcohols to aldehydes and secondary alcohols to ketones.[8] This is a key feature of

reactions like the Swern, Pfitzner-Moffatt, and Corey-Kim oxidations. These reactions proceed

through an activated sulfoxide species. The use of diisobutyl sulfoxide in place of DMSO

would lead to the formation of diisobutyl sulfide as a byproduct.

The general mechanism for sulfoxide-mediated oxidations involves the activation of the

sulfoxide, reaction with the alcohol, and a base-mediated elimination.

General Mechanism for Sulfoxide-Mediated Alcohol Oxidation
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Caption: General mechanism for sulfoxide-mediated alcohol oxidation.

Experimental Protocols (Hypothetical)
While specific, validated protocols for diisobutyl sulfoxide are not available, the following

hypothetical protocols are adapted from standard procedures using DMSO and can serve as a

starting point for experimentation. Note: These protocols have not been optimized and should

be approached with appropriate caution and small-scale trials.

Protocol 1: Hypothetical Suzuki-Miyaura Cross-Coupling

Reaction: Aryl Bromide + Arylboronic Acid → Biaryl

Materials:

Aryl bromide (1.0 mmol)

Arylboronic acid (1.2 mmol)

Palladium(II) acetate (0.02 mmol)

Triphenylphosphine (0.04 mmol)

Potassium carbonate (2.0 mmol)

Diisobutyl sulfoxide (5 mL)

Procedure:

To a flame-dried Schlenk flask, add the aryl bromide, arylboronic acid, palladium(II) acetate,

triphenylphosphine, and potassium carbonate.

Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen).

Add diisobutyl sulfoxide via syringe. If diisobutyl sulfoxide is a solid at room temperature,

it should be gently warmed until molten before addition.
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Heat the reaction mixture to 80-100 °C with vigorous stirring.

Monitor the reaction progress by TLC or GC-MS.

Upon completion, cool the reaction to room temperature and dilute with water and ethyl

acetate.

Separate the organic layer, and extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Protocol 2: Hypothetical Swern-Type Oxidation

Reaction: Primary Alcohol → Aldehyde

Materials:

Oxalyl chloride (1.1 mmol)

Diisobutyl sulfoxide (2.2 mmol)

Dichloromethane (DCM), anhydrous (10 mL)

Primary alcohol (1.0 mmol)

Triethylamine (5.0 mmol)

Procedure:

To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add

anhydrous DCM and cool to -78 °C (dry ice/acetone bath).

Add diisobutyl sulfoxide to the cold DCM.

Slowly add oxalyl chloride dropwise to the solution, maintaining the temperature at -78 °C.

Stir for 15 minutes.
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Add a solution of the primary alcohol in a small amount of anhydrous DCM dropwise,

ensuring the temperature remains below -60 °C. Stir for 30 minutes.

Add triethylamine dropwise, again maintaining a low temperature. A thick precipitate may

form.

Stir the reaction mixture at -78 °C for 30 minutes, then allow it to slowly warm to room

temperature.

Quench the reaction by adding water.

Separate the layers and extract the aqueous layer with DCM.

Combine the organic layers, wash with dilute HCl, saturated NaHCO₃, and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate carefully under

reduced pressure to avoid loss of the volatile aldehyde.

Purify the crude aldehyde by column chromatography.

Conclusion
Diisobutyl sulfoxide represents a potentially valuable, yet underexplored, solvent for organic

synthesis. Its higher boiling point and increased steric bulk compared to DMSO may offer

advantages in terms of reaction temperature, substrate solubility, and selectivity. While a lack of

specific data necessitates a degree of extrapolation from its well-known counterpart, the

foundational chemistry of sulfoxides provides a strong basis for its application in a range of

important organic transformations. Further research into the specific properties and

applications of diisobutyl sulfoxide is warranted to fully elucidate its potential benefits for the

chemical and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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